Cas no 61186-54-7 (1,3-Cyclohexadiene, 1,5-dibutyl-2,4-dimethoxy-)

• Product Name: 1,3-Cyclohexadiene, 1,5-dibutyl-2,4-dimethoxy-
• CAS No: 61186-54-7
• MF: C₁₆H₂₈O₂
• MW: 252.392325401306
• CID: 489327
• PubChem ID: 71398507
• Update Time: 2025-04-19

1,3-Cyclohexadiene, 1,5-dibutyl-2,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexadiene, 1,5-dibutyl-2,4-dimethoxy-
• 1,5-dibutyl-2,4-dimethoxycyclohexa-1,3-diene
• 61186-54-7
• DTXSID30819925

• Inchi： 1S/C16H28O2/c1-5-7-9-13-11-14(10-8-6-2)16(18-4)12-15(13)17-3/h12-13H,5-11H2,1-4H3
• InChI Key： JNIPEPLSNVNUAA-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=C(CCCC)CC1CCCC)OC

Computed Properties

• Exact Mass: 252.20904
• Monoisotopic Mass: 252.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46